N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(dimethylamino)benzamide

• IUPAC Name: 4-(dimethylamino)-N-[2-(4-sulfamoylphenyl)ethyl]benzamide
• InChI: InChI=1S/C17H21N3O3S/c1-20(2)15-7-5-14(6-8-15)17(21)19-12-11-13-3-9-16(10-4-13)24(18,22)23/h3-10H,11-12H2,1-2H3,(H,19,21)(H2,18,22,23)
• InChI Key: UUHWVEDYPLCCSB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(dimethylamino)benzamide, also known as NSC 693868 or SN-38, is a synthetic compound that has gained significant attention in scientific research due to its promising anticancer properties. This compound is a derivative of irinotecan, a chemotherapy drug used to treat various types of cancer. SN-38 has been found to be more potent than irinotecan and has shown promising results in preclinical studies.

Scientific Research Applications

Cardiac Electrophysiological Activity

The synthesis and study of N-substituted imidazolylbenzamides and benzene-sulfonamides have shown significant cardiac electrophysiological activities, indicating their potential as selective class III agents for arrhythmia treatment. These compounds have shown potency and efficacy in in vitro and in vivo models, suggesting a viable pathway for developing new therapeutic agents targeting cardiac electrophysiological disorders (Morgan et al., 1990).

Insecticidal Activity

Flubendiamide, a compound with structural similarities, has demonstrated extremely strong insecticidal activity, especially against lepidopterous pests. Its unique chemical structure and novel mode of action make it a promising agent for integrated pest management programs, highlighting the versatility of this chemical scaffold in developing new insecticides (Tohnishi et al., 2005).

Synthesis of Novel Nonproteinogenic Amino Acids

Research into the synthesis of novel nonproteinogenic amino acids has led to the creation of derivatives incorporating both an N-ethyl and an α,β-dehydro moiety. These developments underline the chemical compound's utility in creating new molecules with potential applications in medicinal chemistry and drug design (Monteiro et al., 2010).

Development of Aromatic Polymers

The compound's derivatives have been used in synthesizing new aromatic polyamides, polyimides, and polyureas containing 1,3,5-triazine rings. These polymers exhibit promising solubility and stability characteristics, making them potential materials for various industrial applications (Lin et al., 1990).

Antimicrobial Activity

Several studies have synthesized derivatives showing significant antimicrobial activities. These compounds, with modifications in their structure, have shown promising results against various bacterial and fungal strains, suggesting a path for developing new antimicrobial agents (Ghorab et al., 2017).